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Olaparib

Cat. No.: B2609154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Descyclopropanecarbaldehyde Olaparib, systematically named 4-(4-Fluoro-3-(piperazine-

1-carbonyl)benzyl)phthalazin-1(2H)-one, is a crucial intermediate in the synthesis of the potent

poly (ADP-ribose) polymerase (PARP) inhibitor, Olaparib. Olaparib is a targeted therapy

approved for the treatment of various cancers, particularly those with BRCA1/2 mutations. As

an impurity and synthetic precursor, understanding the physical and chemical properties of N-
Descyclopropanecarbaldehyde Olaparib is paramount for quality control, process

optimization, and regulatory compliance in the manufacturing of Olaparib. This technical guide

provides a summary of its known physical and chemical characteristics, synthetic pathways,

and analytical considerations.

Chemical and Physical Properties
N-Descyclopropanecarbaldehyde Olaparib is a white to off-white solid.[1] While specific

experimental data for its melting and boiling points are not readily available in the public

domain, its fundamental properties have been characterized.[2] A summary of these properties

is presented in the table below.
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Property Value Reference(s)

Chemical Name

4-(4-Fluoro-3-(piperazine-1-

carbonyl)benzyl)phthalazin-

1(2H)-one

[3][4]

Synonyms

N-

Descyclopropanecarbaldehyde

Olaparib, Olaparib Impurity D

[1]

CAS Number 763111-47-3 [5][6]

Molecular Formula C₂₀H₁₉FN₄O₂ [5][6]

Molecular Weight 366.40 g/mol [5][6]

Appearance White to off-white solid [1]

Solubility
DMSO: ≥ 100 mg/mL (272.93

mM) Water: < 0.1 mg/mL
[5]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[7]

Synthesis
The synthesis of N-Descyclopropanecarbaldehyde Olaparib is a key step in the overall

manufacturing process of Olaparib. One common synthetic route involves the deprotection of a

Boc-protected precursor.

A general synthetic scheme is outlined below:
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tert-butyl 4-(2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoyl)piperazine-1-carboxylate N-Descyclopropanecarbaldehyde OlaparibHCl, Ethanol

Sample Preparation

HPLC Analysis

Data Analysis

Prepare standard solution of N-Descyclopropanecarbaldehyde Olaparib in diluent

Dissolve sample containing the analyte in diluent

Filter solutions through 0.45 µm filter

Inject sample onto RP-C18 column

Isocratic or gradient elution with a mobile phase (e.g., Acetonitrile/Buffer)

UV detection at an appropriate wavelength

Integrate peak areas

Quantify against the standard curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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